Cas no 881681-00-1 (Vonoprazan)

Vonoprazan structure

Product Name:Vonoprazan

CAS No:881681-00-1

MF:C₁₇H₁₆FN₃O₂S

MW:345.39124584198

CID:2083282

Update Time:2024-10-26

Vonoprazan Chemical and Physical Properties

Names and Identifiers

- Vonoprazan
- TAK-438 free base
- TAK-438
- TAK438 free base
- TAK-438 (free base)
- 1R5L3J156G
- 1-[5-(2-fluorophenyl)-1-pyridin-3-ylsulfonyl-pyrrol-3-yl]-~{N}-methyl-methanamine
- 1-(5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine
- Vonoprazan [INN]
- 1-[5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1h-pyrrol-3-yl]-n-methylmethanamine
- BCP13240
- 1-[5-(2-fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-
- 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (ACI)
- 1-[5-(2-Fluorophenyl)-1-[(pyridin-3-yl)sulfonyl]-1H-pyrrol-3-yl]-N-methylmethanamine
- TAK 438 free form
- Inchi： 1S/C17H16FN3O2S/c1-19-10-13-9-17(15-6-2-3-7-16(15)18)21(12-13)24(22,23)14-5-4-8-20-11-14/h2-9,11-12,19H,10H2,1H3
- InChI Key： BFDBKMOZYNOTPK-UHFFFAOYSA-N
- SMILES： O=S(N1C(C2C(F)=CC=CC=2)=CC(CNC)=C1)(C1C=CC=NC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 511
Topological Polar Surface Area: 72.4

Experimental Properties

Boiling Point: 530.3±60.0°C at 760 mmHg

Vonoprazan Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Vonoprazan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC6917-100 mg	Vonoprazan	881681-00-1	>98%	100mg	$250.0	2022-02-28
DC Chemicals	DC6917-250 mg	Vonoprazan	881681-00-1	>98%	250mg	$500.0	2022-02-28
DC Chemicals	DC6917-1 g	Vonoprazan	881681-00-1	>98%	1g	$1100.0	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8388-5 mg	Vonoprazan	881681-00-1	100.00%	5mg	￥287.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T24600-100mg	TAK-438 free base	881681-00-1	98%	100mg	¥384.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T24600-10mg	TAK-438 free base	881681-00-1	98%	10mg	¥356.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T24600-50mg	TAK-438 free base	881681-00-1	98%	50mg	¥227.0	2024-07-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8388-50 mg	Vonoprazan	881681-00-1	100.00%	50mg	￥474.00	2021-09-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8388-100 mg	Vonoprazan	881681-00-1	100.00%	100MG	￥600.00	2021-09-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8388-200 mg	Vonoprazan	881681-00-1	100.00%	200mg	￥1020.00	2021-09-23

Vonoprazan Production Method

Production Method 1

16133-25-8

1240948-77-9

881681-00-1

110-17-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: 1,4-Dioxane ; 0 - 10 °C; < 10 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Tetrahydrofuran , Water
3.1 Reagents: Sodium borohydride Solvents: Methanol
3.2 Solvents: Dimethylacetamide

Reference

An efficient, scalable and eco-friendly synthesis of 4,5-substituted pyrrole-3-carbonitriles by intramolecular annulation on Pd/C and HZSM-5

Chen, Jianchao; et al, ChemCatChem, 2019, 11(7), 1943-1948

Production Method 2

2054536-03-5

16133-25-8

881681-00-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 0.5 h, -78 °C
1.2 3 h, -78 °C

Reference

Novel and practical synthesis of vonoprazan fumarate

Yu, Qian-Ying; et al, Synthetic Communications, 2017, 47(12), 1169-1174

Production Method 3

1807642-39-2

881681-00-1

110-17-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Acetic acid , Tetrahydrofuran , Water
2.1 Reagents: Sodium borohydride Solvents: Methanol
2.2 Solvents: Dimethylacetamide

Reference

An efficient, scalable and eco-friendly synthesis of 4,5-substituted pyrrole-3-carbonitriles by intramolecular annulation on Pd/C and HZSM-5

Chen, Jianchao; et al, ChemCatChem, 2019, 11(7), 1943-1948

Vonoprazan Raw materials

Vonoprazan Preparation Products

Vonoprazan Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:881681-00-1)沃诺拉赞

Order Number:LE25473421;LE6015

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:881681-00-1)Vonoprazan

Order Number:sfd5218

Stock Status:in Stock

Quantity:200kg

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. Always a matter of interpretation: inferring student knowledge and understanding from research data

Chem. Educ. Res. Pract., 2017,18, 7-12
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:881681-00-1)沃诺拉赞

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:881681-00-1)Vonoprazan

Purity:99%

Quantity:200kg

Price ($):Inquiry